Cas no 1367866-93-0 (2-{7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid)

• Product Name: 2-{7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
• CAS No: 1367866-93-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD20647630
• CID: 5607932
• PubChem ID: 82410595
• Update Time: 2023-11-24

2-{7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
• 2-(7H-Pyrrolo[2,3-d]pyrimidin-5-yl)acetic acid
• EN300-8137620
• 1367866-93-0
• 2-{7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid

• MDL： MFCD20647630
• Inchi： 1S/C8H7N3O2/c12-7(13)1-5-2-10-8-6(5)3-9-4-11-8/h2-4H,1H2,(H,12,13)(H,9,10,11)
• InChI Key： BAXHAOLPEBRGAT-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C1=CN=CN=2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines